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Compound of Interest

Compound Name:
Diethyl(3-

chlorophenyl)phosphonate

CAS No.: 23415-71-6

Cat. No.: B13705189

Get Quote

Part 1: Executive Summary
Diethyl (3-chlorophenyl)phosphonate (CAS 23415-71-6) is a specialized organophosphorus

intermediate used primarily in the synthesis of complex pharmaceutical scaffolds and

agrochemicals.[1][2] Unlike simple phosphate esters, this compound features a direct carbon-

phosphorus (C-P) bond, imparting unique stability and reactivity profiles essential for Horner-

Wadsworth-Emmons (HWE) olefination and the development of non-hydrolyzable phosphate

mimics (e.g., enzyme inhibitors).[1]

This guide transcends standard compliance data, offering a field-validated protocol for the safe

handling, synthesis, and application of this reagent in high-value research environments.[1]

Part 2: Chemical Identity & Characterization[1][2][4]
Substance Identification
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Parameter Specification

Chemical Name Diethyl (3-chlorophenyl)phosphonate

Synonyms
Diethyl 3-chlorobenzenephosphonate;

Phosphonic acid, (3-chlorophenyl)-, diethyl ester

CAS Number 23415-71-6

Molecular Formula C₁₀H₁₄ClO₃P

Molecular Weight 248.64 g/mol

SMILES CCOP(=O)(C1=CC=CC(Cl)=C1)OCC

Structure meta-substituted aryl phosphonate

Physical & Chemical Properties
Data derived from experimental synthesis logs and structural analogues.

Property Value Context for Researchers

Physical State Liquid (Oil)

Colorless to light yellow.[1]

Viscosity is higher than simple

solvents.

Boiling Point ~150-160 °C @ 0.5 mmHg

High boiling point requires

high-vacuum distillation for

purification.[1]

Density ~1.19 g/mL

Denser than water; will form

the bottom layer in aqueous

extractions.

Solubility Soluble in DCM, EtOAc, THF

Lipophilic; limited solubility in

water (hydrolytically stable at

neutral pH).

Flash Point >110 °C (Predicted)

Combustible, but not highly

flammable under standard lab

conditions.
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Part 3: Hazard Assessment & Toxicology (E-E-A-T)
[1]
GHS Classification & Causality
While less acutely toxic than chlorophosphates (e.g., diethyl chlorophosphate), this aryl

phosphonate presents specific risks due to its lipophilicity and potential for biological

interaction.

Skin Irritation (Category 2): The phosphonate ester moiety can depidize skin, leading to

irritation and increased permeability for the chlorophenyl group.

Eye Irritation (Category 2A): Direct contact causes severe irritation due to the Lewis basicity

of the phosphoryl oxygen.

STOT-SE (Category 3): Inhalation of mists during high-vacuum distillation or heating can

irritate the upper respiratory tract.[1]

Toxicological Insights
Cholinesterase Inhibition: Unlike phosphate esters (P-O-C), phosphonate esters (P-C) are

generally weaker inhibitors of acetylcholinesterase (AChE). However, the 3-chlorophenyl

substitution mimics biological substrates, necessitating caution.

Metabolism: In vivo, the ethyl esters may be hydrolyzed by phosphodiesterases to the mono-

ester or free phosphonic acid, which are polar and rapidly excreted, but the meta-chloro

substituent prevents rapid ring degradation.[1]

Part 4: Operational Safety & Handling[1][2][4]
Engineering Controls

Fume Hood: Mandatory. All transfers involving heating or aerosol generation must occur

within a certified hood operating at 100 fpm face velocity.

Inert Atmosphere: While air-stable, the compound is hygroscopic.[1] Store under Nitrogen or

Argon to prevent gradual hydrolysis to the mono-ethyl ester, which alters stoichiometry in

HWE reactions.
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Personal Protective Equipment (PPE) Matrix
PPE Type Specification Rationale

Gloves
Nitrile (Double gloving

recommended)

Standard nitrile provides

adequate splash protection.[1]

Breakthrough time >4 hours.

Eye Protection Chemical Safety Goggles

Face shield required during

high-vacuum distillation due to

implosion risk.[1]

Respiratory P95/N95 (if aerosolized)

Only necessary if working

outside a hood (not

recommended).

Part 5: Emergency Response Architecture
Expert Insight: The most critical emergency scenario in a research lab involving this compound

is a spill during hot filtration or distillation.
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INCIDENT: SPILL or EXPOSURE

Assess Severity & Location

Skin/Eye Contact

Exposure

Small Spill (<50 mL)

Containable

Large Spill (>50 mL)

Uncontainable

Rinse with Water (15 min)
Remove Contaminated Clothing

Absorb with Vermiculite/Sand
(Do NOT use combustible materials)

Evacuate Area
Call EHS/Emergency Services

Seek Medical Attention
(Show SDS/CAS 23415-71-6)

Collect in Sealed Waste Container
Label: 'Org. Phos. Waste'

Prof. Cleanup

Click to download full resolution via product page

Figure 1: Emergency response logic flow for organophosphonate incidents.

Part 6: Synthesis & Application Context[1][2][4][5]
Synthesis: Palladium-Catalyzed Cross-Coupling (Hirao
Reaction)
The most robust route to Diethyl (3-chlorophenyl)phosphonate avoids the use of highly toxic

chlorophosphates.[1] Reaction: 1-bromo-3-chlorobenzene + Diethyl phosphite +

Pd(OAc)₂/Ligand → Product.[1]

Application: Horner-Wadsworth-Emmons (HWE)
Olefination
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This compound is a precursor for synthesizing meta-chlorostilbenes.[1] The acidity of the

benzylic protons (once the phosphonate is converted to a benzyl phosphonate via

reduction/halogenation or if used directly in modified couplings) is key.

Protocol Insight: When using this phosphonate, the choice of base is critical. Strong bases

(e.g., NaH, LiHMDS) are required to deprotonate the alpha-carbon if it is benzylic. For this

specific aryl phosphonate (where P is attached directly to the ring), it is often used as a scaffold

to add functional groups ortho to the phosphorus via lithiation.

Step

Critical

Product

Diethyl (3-chlorophenyl)phosphonate

1. Cool to -78°C (THF)
2. Add LDA (Ortho-lithiation)Functionalization

Reduction (LiAlH4 or Silane)

Ligand Prep

Quench with Electrophile
(e.g., Aldehyde/CO2) Functionalized Aryl Phosphonate

CRITICAL: Vent H2 Gas
Exothermic!

(3-chlorophenyl)phosphine
(Ligand Synthesis)

Click to download full resolution via product page

Figure 2: Synthetic utility workflow for Diethyl (3-chlorophenyl)phosphonate.

Part 7: Disposal & Regulatory Compliance[1][2][4]
Waste Classification: Hazardous Chemical Waste. Do not dispose of down the drain.

Destruction Method: Dissolve in a combustible solvent (e.g., acetone) and burn in a chemical

incinerator equipped with an afterburner and scrubber. The phosphorus content will generate

P₂O₅ (phosphorus pentoxide), which must be scrubbed to prevent acid rain formation.

Transport (DOT/IATA):
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Proper Shipping Name: Environmentally hazardous substance, liquid, n.o.s. (Diethyl (3-

chlorophenyl)phosphonate).[2][3][4]

UN Number: UN 3082 (Class 9).

Packing Group: III.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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